Cas no 2882-15-7 (2-(5-methoxy-2-methyl-1H-indol-3-yl)acetic acid)

2-(5-methoxy-2-methyl-1H-indol-3-yl)acetic acid Properties

Names and Identifiers

• 5-Methoxy-2-methyl-3-indoleacetic acid
• (5-Methoxy-2-methyl-1H-indol-3-yl)acetic acid
• 2-(5-methoxy-2-methyl-1H-indol-3-yl)acetic acid
• N-Deschlorobenzoyl Indomethacin
• 1H-Indole-3-acetic acid,5-methoxy-2-methyl
• 2-methyl-5-methoxyindolylacetic acid
• 5 MIAA
• 5-Methoxy-2-methyl indole acetic acid
• 5-methoxy-2-methyl-1H-indole-3-acetic acid
• 5-methoxy-2-methyl-indole-3-acetic acid
• DESCHLOROBENZOYL INDOMETHACIN
• N-Des(4-chlorobenzoyl)indomethacin
• NSC 97026
• 1H-Indole-3-acetic acid, 5-methoxy-2-methyl-
• 5-Methoxy-methylindoleacetic acid
• KY9AD0AQM0
• 5-methoxy-2-methylindole-3-acetic acid
• TXWGINUZLBAKDF-UHFFFAOYSA-N
• (5-Methoxy-2-methyl-1H-indol-3-yl)-acetic acid
• 2-(5-met
• 5-methoxy-2-methyl-indolyl acetic acid
• DTXSID00183009
• 5-methoxy-2-methyl-3-indole acetic acid
• TS-03131
• CHEBI:172459
• FT-0620554
• (des-4-chlorobenzoyl)indomethacin
• A22462
• CHEMBL1058
• Deschlorobenzoylindomethacin
• NS00028558
• MFCD00005618
• UNII-KY9AD0AQM0
• NSC97026
• BDBM50427655
• M-3534
• Oprea1_768754
• 2-Methyl-5-methoxy-3-indolylacetic Acid
• DEACYL INDOMETHACIN [USP IMPURITY]
• DEACYL INDOMETHACIN
• AKOS001476087
• 2882-15-7
• EINECS 220-734-7
• NSC-97026
• Des-4-chlorobenzoyl-indomethacin
• CS-W008567
• 5-Methoxy-2-methyl-3-indoleacetic acid, 98%
• 5-Methoxy-2-methylindol-3-ylacetic acid
• SCHEMBL454792
• NCGC00338891-01
• 5-Methoxy-2-methyl-3-indolylacetic Acid
• AB01331434-02
• De(chlorobenzoyl)indomethacin
• AM20040098
• SY104037
• AC-15884
• (5-Methoxy-2-methyl-1H-indol-3-yl)acetic acid #
• 5-MeO,2-Me-IAA
• BBL008167
• STK118562
• +Expand

• MDL： MFCD00005618
• InChIKey： TXWGINUZLBAKDF-UHFFFAOYSA-N
• Inchi： 1S/C12H13NO3/c1-7-9(6-12(14)15)10-5-8(16-2)3-4-11(10)13-7/h3-5,13H,6H2,1-2H3,(H,14,15)
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C2=C(C=1[H])C(C([H])([H])C(=O)O[H])=C(C([H])([H])[H])N2[H]

Computed Properties

• Exact Mass: 219.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 219.09
• Heavy Atom Count: 16
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 62.3

Experimental Properties

• LogP: 2.11200
• PSA: 62.32000
• Refractive Index: 1.5270 (estimate)
• Boiling Point: 450.2°C at 760 mmHg
• Melting Point: 161-163 °C (lit.)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 226.1±27.3 °C
• Solubility: methanol: soluble
• Color/Form: Light yellow powder
• Solubility: Not determined
• Density: 1.1825 (rough estimate)

2-(5-methoxy-2-methyl-1H-indol-3-yl)acetic acid Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning

2-(5-methoxy-2-methyl-1H-indol-3-yl)acetic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds